Cas no 753425-21-7 (1,2-Ethanediol,1-[(2S,4S)-4-hydroxy-2-pyrrolidinyl]-, (1R)-)

• Product Name: 1,2-Ethanediol,1-[(2S,4S)-4-hydroxy-2-pyrrolidinyl]-, (1R)-
• CAS No: 753425-21-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 561827
• Update Time: 2022-07-26

1,2-Ethanediol,1-[(2S,4S)-4-hydroxy-2-pyrrolidinyl]-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[(2S,4S)-4-hydroxy-2-pyrrolidinyl]-, (1R)-
• 1,2-Ethanediol,1-(4-hydroxy-2-pyrrolidinyl)-, [2S-[2a(S*),4a]]- (9CI)
• 1,2-Ethanediol,1-(4-hydroxy-2-pyrrolidinyl)-,[2S-[2alpha(S*),4alpha]]-(9CI)

• Inchi： 1S/C6H13NO3/c8-3-6(10)5-1-4(9)2-7-5/h4-10H,1-3H2/t4-,5-,6-/m0/s1
• InChI Key： OTLCKXPDWKVKAY-ZLUOBGJFSA-N
• SMILES： [C@H]([C@@H]1C[C@H](O)CN1)(O)CO

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2